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Compound of Interest

Compound Name: TG 100713

Cat. No.: B1684652 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on addressing solubility challenges encountered with TG 100713
in aqueous media. The following troubleshooting guides and frequently asked questions

(FAQs) are designed to provide direct, actionable advice for your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of TG 100713?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing a stock solution of

TG 100713. It is a polar aprotic solvent capable of dissolving both polar and nonpolar

compounds and is miscible with a wide range of organic solvents and water.[1][2]

Q2: What is the maximum recommended concentration for a TG 100713 stock solution in

DMSO?

A2: A stock solution of up to 10 mM in DMSO can be prepared.[3]

Q3: How should I store the TG 100713 stock solution?

A3: For long-term storage, the stock solution should be aliquoted and stored at -80°C for up to

6 months. For shorter-term storage, it can be kept at -20°C for up to 1 month, protected from

light.[3] It is crucial to prevent repeated freeze-thaw cycles to maintain the stability and activity

of the compound.[3]
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Q4: I observed precipitation when diluting my TG 100713 DMSO stock solution into my

aqueous cell culture medium. What should I do?

A4: This is a common issue when diluting a compound from an organic solvent into an aqueous

medium. To troubleshoot this, you can try the following:

Increase the volume of the aqueous medium: Perform a serial dilution, adding the DMSO

stock to a larger volume of medium to ensure the final DMSO concentration is low (typically

≤0.5%).

Pre-warm the aqueous medium: Warming the cell culture medium to 37°C may help improve

the solubility of TG 100713 upon dilution.

Vortex gently while adding the stock solution: Slowly add the stock solution to the aqueous

medium while gently vortexing to ensure rapid and uniform mixing.

Q5: What is the general solubility of TG 100713 in water?

A5: TG 100713 is generally considered to have low solubility in water.[4]

Troubleshooting Guide: Preparing Working
Solutions in Aqueous Media
This guide provides a step-by-step approach to minimize precipitation and ensure the desired

final concentration of TG 100713 in your experiments.
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Problem Possible Cause Recommended Solution

Precipitation upon dilution

The concentration of TG

100713 exceeds its solubility

limit in the aqueous medium.

1. Ensure the final

concentration of DMSO in the

cell culture medium is kept to a

minimum (ideally ≤0.1% and

not exceeding 0.5%) to avoid

solvent-induced toxicity. 2.

Perform a serial dilution. For

example, first dilute the 10 mM

DMSO stock to 1 mM in

DMSO, and then dilute this

intermediate stock into your

aqueous medium. 3. Add the

TG 100713 stock solution to

the medium dropwise while

stirring or vortexing gently.

Inconsistent experimental

results

The compound may not be

fully dissolved, or it may have

degraded.

1. Visually inspect the final

working solution for any signs

of precipitation before adding it

to your cells. If precipitation is

observed, do not use the

solution. 2. Prepare fresh

working solutions for each

experiment from a properly

stored stock solution to avoid

issues with compound stability.
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Cell toxicity observed

The concentration of the

organic solvent (DMSO) may

be too high for the cell line

being used.

1. Run a vehicle control

experiment with the same final

concentration of DMSO to

determine the tolerance of

your specific cell line. 2. If your

cells are sensitive to DMSO,

try to lower the final DMSO

concentration by using a more

concentrated stock solution

and a higher dilution factor.

Quantitative Solubility Data
Compound Solvent

Maximum

Concentration
Storage

TG 100713 DMSO 10 mM
-80°C (6 months),

-20°C (1 month)[3]

TG 100713 Water Insoluble[4] Not Applicable

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of TG 100713 in DMSO

Materials: TG 100713 (solid), DMSO (cell culture grade), sterile microcentrifuge tubes.

Procedure: a. Allow the vial of solid TG 100713 and the DMSO to reach room temperature.

b. Calculate the required volume of DMSO to add to a specific mass of TG 100713 to

achieve a 10 mM concentration (Molecular Weight of TG 100713 is 254.25 g/mol ). c.

Aseptically add the calculated volume of DMSO to the vial of TG 100713. d. Vortex the

solution until the solid is completely dissolved. A brief sonication in a water bath may aid

dissolution if necessary. e. Aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. f. Store the aliquots at

-80°C for long-term storage or -20°C for short-term storage, protected from light.[3]

Protocol for Preparing a 10 µM Working Solution in Cell Culture Medium
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Materials: 10 mM TG 100713 in DMSO stock solution, pre-warmed sterile cell culture

medium.

Procedure: a. Thaw an aliquot of the 10 mM TG 100713 stock solution at room temperature.

b. Perform a 1:1000 dilution of the stock solution into the pre-warmed cell culture medium.

For example, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. c. Mix

immediately by gentle vortexing or by pipetting up and down. d. Visually inspect the working

solution to ensure there is no precipitation. e. Add the final working solution to your cell

culture experiments.

Visualizations
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Caption: Workflow for preparing TG 100713 solutions.
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Caption: Simplified PI3K signaling pathway and the inhibitory action of TG 100713.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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